Cas no 137846-38-9 (Pd(OTf)2(dippp))

Pd(OTf)₂(dippp) is a palladium(II) complex featuring bis(trifluoromethanesulfonate) (OTf) ligands and the bidentate phosphine ligand 1,3-bis(diisopropylphosphino)propane (dippp). This air-stable catalyst is particularly valued for its high reactivity in cross-coupling reactions, including C–C and C–heteroatom bond formations. The electron-rich dippp ligand enhances palladium’s catalytic efficiency by stabilizing reactive intermediates and promoting reductive elimination. Its triflate counterions improve solubility in polar organic solvents, facilitating homogeneous catalysis. Pd(OTf)₂(dippp) is widely used in academic and industrial settings for its robustness, selectivity, and compatibility with diverse substrates. The complex is especially effective in challenging transformations, such as arylations and allylic substitutions, where mild conditions and high yields are critical.
Pd(OTf)2(dippp) structure
Pd(OTf)2(dippp) structure
Product Name:Pd(OTf)2(dippp)
CAS No:137846-38-9
MF:C29H26F6O6P2PdS2
MW:817.001
CID:2209062
PubChem ID:329767493
Update Time:2025-06-08

Pd(OTf)2(dippp) Chemical and Physical Properties

Names and Identifiers

    • Pd(OTf)2(dippp)
    • [1,3-Bis(diphenylphosphino)propane]palladium(II) triflate
    • 3-Diphenylphosphanylpropyl(diphenyl)phosphane;palladium(2+);trifluoromethanesulfonate
    • 137846-38-9
    • Inchi: InChI=1S/C27H26P2.2CHF3O3S.Pd/c1-5-14-24(15-6-1)28(25-16-7-2-8-17-25)22-13-23-29(26-18-9-3-10-19-26)27-20-11-4-12-21-27;2*2-1(3,4)8(5,6)7;/h1-12,14-21H,13,22-23H2;2*(H,5,6,7);/q;;;+2/p-2
    • InChI Key: MIGUMLGJSGTNOK-UHFFFAOYSA-L
    • SMILES: C1=CC=C(C=C1)P(CCCP(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4.C(F)(F)(F)S(=O)(=O)[O-].C(F)(F)(F)S(=O)(=O)[O-].[Pd+2]

Computed Properties

  • Exact Mass: 815.95850g/mol
  • Monoisotopic Mass: 815.95850g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 8
  • Complexity: 494
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • Melting Point: 169-183 °C

Pd(OTf)2(dippp) Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
771384-250MG
Pd(OTf)2(dippp)
137846-38-9
250MG
¥900.03 2022-02-24
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
771384-1G
Pd(OTf)2(dippp)
137846-38-9
1G
¥2586.28 2022-02-24

Additional information on Pd(OTf)2(dippp)

Professional Introduction to Pd(OTf)2(dippp) and Its CAS No. 137846-38-9

The compound with the CAS number 137846-38-9 is a significant catalyst in the field of organometallic chemistry, specifically represented by the product name Pd(OTf)2(dippp). This compound, featuring palladium as the central metal atom, is a coordination complex that has garnered considerable attention due to its unique catalytic properties and applications in various chemical transformations.

Palladium complexes are widely recognized for their ability to facilitate a broad range of reactions, including cross-coupling reactions, hydrogenation, and oxidation processes. The specific formulation of Pd(OTf)2(dippp) involves the use of trifluoromethanesulfonate (OTf) as a counterion and diphenylphosphino propane (dippp) as a ligand. The ligand plays a crucial role in determining the reactivity and selectivity of the complex, making it an essential component in its catalytic performance.

In recent years, there has been a growing interest in developing more efficient and sustainable catalysts for industrial applications. The compound Pd(OTf)2(dippp) has emerged as a promising candidate due to its high turnover number and excellent functional group tolerance. This has led to its extensive use in pharmaceutical synthesis, where it aids in the construction of complex molecular architectures with high precision.

One of the most notable applications of Pd(OTf)2(dippp) is in the Suzuki-Miyaura cross-coupling reaction, which is a cornerstone reaction in organic synthesis. This reaction allows for the formation of carbon-carbon bonds between aryl halides and boronic acids, providing a versatile tool for constructing biaryl compounds. The use of Pd(OTf)2(dippp) as a catalyst has been shown to enhance reaction efficiency and yield, making it a preferred choice for researchers and industrial chemists alike.

Moreover, the compound has found utility in the field of polymer chemistry. Palladium-based catalysts are known for their ability to facilitate polymerization reactions under mild conditions, which is particularly beneficial for large-scale production processes. The ligand system in Pd(OTf)2(dippp) has been engineered to provide excellent control over polymerization kinetics, resulting in polymers with tailored properties such as molecular weight and distribution.

The development of new ligands is an ongoing area of research aimed at improving the performance of palladium catalysts. The dippp ligand in Pd(OTf)2(dippp) has been extensively studied for its ability to modulate the electronic properties of the palladium center. By fine-tuning the ligand structure, researchers can achieve desired catalytic outcomes, such as enhancing selectivity or reducing side reactions.

In addition to its synthetic applications, Pd(OTf)2(dippp) has also been explored for its potential in energy storage technologies. Palladium complexes have shown promise as electrocatalysts for oxygen reduction reactions (ORR), which are critical for fuel cell applications. The unique electronic structure of Pd(OTf)2(dippp) makes it an attractive candidate for improving ORR efficiency, contributing to advancements in sustainable energy solutions.

The compound's stability under various reaction conditions is another key factor contributing to its widespread use. Palladium complexes are often sensitive to air and moisture, necessitating careful handling during synthesis and application. However, the robustness of Pd(OTf)2(dippp) allows it to maintain its catalytic activity even under challenging conditions, ensuring consistent performance across different experimental setups.

Ongoing research continues to uncover new applications and improve the understanding of palladium catalysis. Advances in computational chemistry have enabled researchers to model complex reaction mechanisms involving Pd(OTf)2(dippp), providing insights into how the catalyst interacts with substrates at a molecular level. These studies are crucial for designing next-generation catalysts with enhanced properties.

The environmental impact of using palladium-based catalysts is also a topic of concern. While palladium is highly effective, its use raises questions about resource sustainability and waste management. Efforts are being made to develop more eco-friendly catalytic systems that minimize metal usage while maintaining high efficiency. The development of recyclable catalysts and greener synthetic routes represents a significant step towards sustainable chemistry.

In conclusion, the compound with CAS number 137846-38-9, specifically named as Pd(OTf)2(dippp), stands out as a versatile and efficient catalyst with broad applications in organic synthesis, polymer chemistry, and energy storage technologies. Its unique properties make it indispensable in modern chemical research and industrial processes. As research progresses, further advancements are expected to expand its utility and solidify its role as a cornerstone in catalytic chemistry.

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